Cas no 101117-53-7 (4(1H)-Pyrimidinone, 6-phenyl-2-(phenylamino)-)

• Product Name: 4(1H)-Pyrimidinone, 6-phenyl-2-(phenylamino)-
• CAS No: 101117-53-7
• MF: C₁₆H₁₃N₃O
• MW: 263.293923139572
• CID: 1128292
• Update Time: 2024-07-27

4(1H)-Pyrimidinone, 6-phenyl-2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-phenyl-2-(phenylamino)-
• 2-anilino-6-phenyl-1H-pyrimidin-4-one
• 4(3H)-Pyrimidinone, 6-phenyl-2-(phenylamino)-

• Inchi： 1S/C16H13N3O/c20-15-11-14(12-7-3-1-4-8-12)18-16(19-15)17-13-9-5-2-6-10-13/h1-11H,(H2,17,18,19,20)
• InChI Key： IAKJYRYVTSXRBK-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2)=NC(C2=CC=CC=C2)=CC(=O)N1

Computed Properties

• Exact Mass: 263.10599

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Melting Point: 281 °C(Solv: acetic acid, 95% (64-19-7))
• Boiling Point: 435.5±48.0 °C(Predicted)
• PSA: 53.49
• pka: 8.40±0.50(Predicted)